Cas no 1374150-50-1 (Benzoic acid, 4,5-difluoro-2-formyl-)

• Product Name: Benzoic acid, 4,5-difluoro-2-formyl-
• CAS No: 1374150-50-1
• MF: C₈H₄F₂O₃
• MW: 186.11
• CID: 5075925
• PubChem ID: 88564533
• Update Time: 2025-05-23

Benzoic acid, 4,5-difluoro-2-formyl- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4,5-difluoro-2-formyl-
• 4,5-Difluoro-2-formylbnzoic acid
• 4,5-Difluoro-2-formylbenzoic acid
• MFCD23161461
• 1374150-50-1
• E97952
• SCHEMBL10083809

• Inchi： 1S/C8H4F2O3/c9-6-1-4(3-11)5(8(12)13)2-7(6)10/h1-3H,(H,12,13)
• InChI Key： SHWNWLIWWNFNEF-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC(F)=C(F)C=C1C=O

Computed Properties

• Exact Mass: 186.01285031g/mol
• Monoisotopic Mass: 186.01285031g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 54.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on Benzoic acid, 4,5-difluoro-2-formyl-

Benzoic Acid, 4,5-Difluoro-2-Formyl - CAS No. 1374150-50-1

Benzoic acid, 4,5-difluoro-2-formyl (CAS No. 1374150-50-1) is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which includes a benzene ring substituted with two fluorine atoms at the 4 and 5 positions and a formyl group at the 2 position. The presence of these substituents imparts distinctive chemical properties to the molecule, making it a valuable component in modern chemical synthesis and research.

The synthesis of benzoic acid, 4,5-difluoro-2-formyl involves advanced chemical methodologies that ensure high purity and structural integrity. Recent advancements in synthetic chemistry have enabled the precise control of substitution patterns on aromatic rings, allowing for the efficient production of this compound with minimal by-products. Researchers have explored various catalytic systems and reaction conditions to optimize the yield and quality of this compound, particularly focusing on its application in pharmaceutical intermediates and specialty chemicals.

In terms of physical properties, benzoic acid, 4,5-difluoro-2-formyl exhibits a melting point of approximately 230°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethyl acetate is moderate, making it suitable for use in solution-based reactions. The compound's UV-vis spectrum reveals strong absorption bands in the range of 280–320 nm, which are attributed to the conjugated system formed by the benzene ring and the formyl group.

Recent studies have highlighted the potential of benzoic acid, 4,5-difluoro-2-formyl as a precursor for synthesizing advanced materials with tailored electronic properties. For instance, researchers have utilized this compound as a building block for constructing π-conjugated polymers that exhibit enhanced charge transport characteristics. These polymers have shown promise in applications such as organic photovoltaics (OPVs) and light-emitting diodes (OLEDs), where efficient charge separation and emission properties are critical.

Moreover, benzoic acid, 4,5-difluoro-2-formyl has been employed in medicinal chemistry to design bioactive molecules targeting specific cellular pathways. The fluorine atoms at positions 4 and 5 contribute to the molecule's lipophilicity and metabolic stability, which are desirable traits for drug candidates. Recent investigations have demonstrated that derivatives of this compound can modulate kinase activity and inhibit tumor growth in preclinical models.

The environmental impact of benzoic acid, 4,5-difluoro-2-formyl has also been a subject of interest among researchers. Studies have shown that this compound undergoes rapid biodegradation under aerobic conditions due to its aromatic structure being susceptible to microbial attack. This makes it an environmentally friendly choice compared to some other synthetic compounds used in similar applications.

In conclusion, benzoic acid, 4,5-difluoro-2-formyl (CAS No. 1374150-50-1) stands out as a versatile building block with diverse applications across multiple disciplines. Its unique structure enables it to serve as a precursor for advanced materials and bioactive molecules while maintaining favorable environmental characteristics.